Cas no 1447959-00-3 (3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 1447959-00-3
• MF: C₁₃H₁₂ClFN₂
• MW: 250.699185371399
• CID: 5717113
• PubChem ID: 97181775
• Update Time: 2025-06-15

3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1447959-00-3
• 3-(5-Chloro-2-fluoro-phenyl)-4,5,6,7-tetrahydro-1H-indazole
• 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole

• Inchi： 1S/C13H12ClFN2/c14-8-5-6-11(15)10(7-8)13-9-3-1-2-4-12(9)16-17-13/h5-7H,1-4H2,(H,16,17)
• InChI Key： LHZUXWFOOGYGOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C2=C(CCCC2)NN=1)F

Computed Properties

• Exact Mass: 250.0673042g/mol
• Monoisotopic Mass: 250.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole

Research Brief on 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS: 1447959-00-3)

3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS: 1447959-00-3) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the indazole class of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and modulation of cellular signaling pathways.

The compound's structure features a chloro-fluorophenyl moiety attached to a tetrahydroindazole core, which is believed to contribute to its unique binding properties and biological activity. Researchers have synthesized and characterized this compound to investigate its potential applications in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The presence of both chloro and fluoro substituents on the phenyl ring is thought to enhance its metabolic stability and bioavailability.

Recent studies have focused on the compound's mechanism of action, particularly its ability to selectively inhibit specific protein kinases. Kinase inhibition is a well-established therapeutic strategy, and the unique structural features of 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole suggest it may offer advantages over existing kinase inhibitors. Preliminary in vitro assays have demonstrated promising activity against several kinase targets, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, researchers have investigated the compound's pharmacokinetic profile. Studies have shown that it exhibits favorable absorption and distribution characteristics, with good penetration across biological membranes. The compound's metabolic stability has been evaluated using liver microsome assays, revealing moderate clearance rates and suggesting potential for oral bioavailability.

Current research efforts are also exploring structure-activity relationships (SAR) around the core indazole scaffold. Modifications to the chloro-fluorophenyl group and the tetrahydroindazole moiety are being investigated to optimize potency, selectivity, and drug-like properties. These studies aim to identify derivatives with improved therapeutic indices for potential clinical development.

The safety profile of 3-(5-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole is under investigation, with preliminary toxicity studies showing acceptable margins between efficacious and toxic doses. Researchers are particularly interested in its potential to overcome resistance mechanisms observed with existing kinase inhibitors, which represents a significant challenge in targeted cancer therapies.

Future directions for research include more extensive preclinical evaluation, including in vivo efficacy studies in relevant disease models. The compound's potential for combination therapies with other targeted agents is also being explored. As the understanding of its mechanism of action deepens, researchers anticipate identifying additional therapeutic applications beyond its current scope.